Cas no 32741-92-7 ([1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester)

[1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester structure
32741-92-7 structure
Product Name:[1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester
CAS No:32741-92-7
MF:C18H16O6
MW:328.316045761108
CID:312780
PubChem ID:122944
Update Time:2025-04-19

[1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester
    • dimethyl 2-(4-methoxycarbonylphenyl)benzene-1,4-dicarboxylate
    • TRIMETHYL (1,1'-BIPHENYL)-2,4',5-TRICARBOXYLATE
    • (1,1'-Biphenyl)-2,4',5-tricarboxylic acid, 2,4',5-trimethyl ester
    • (1,1'-Biphenyl)-2,4',5-tricarboxylic acid, trimethyl ester
    • trimethyl biphenyl-2,4',5-tricarboxylate
    • EINECS 251-189-3
    • ZLRSGCDCVGSPKI-UHFFFAOYSA-N
    • Trimethyl [1,1'-biphenyl]-2,4',5-tricarboxylate
    • 32741-92-7
    • [1,1'-Biphenyl]-2,4',5-tricarboxylic acid, trimethyl ester
    • NS00029329
    • SCHEMBL8678283
    • trimethyl[1,1'-biphenyl]-2,4',5-tricarboxylate
    • 1,1'-Biphenyl-2,4',5-tricarboxylic acid, trimethyl ester
    • DTXSID5067716
    • Biphenyl-2,4',5-tricarboxylic acid, trimethyl ester
    • Inchi: 1S/C18H16O6/c1-22-16(19)12-6-4-11(5-7-12)15-10-13(17(20)23-2)8-9-14(15)18(21)24-3/h4-10H,1-3H3
    • InChI Key: ZLRSGCDCVGSPKI-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(C(=O)OC)=CC=1C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

  • Exact Mass: 328.09468
  • Monoisotopic Mass: 328.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9

[1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester Related Literature

  • 1. Reaction of stabilised arsonium ylides with acetylenic esters: convenient ring synthesis of a tetrasubstituted benzene
    R. Alan Aitken,Alexander J. Blake,Ian Gosney,Robert O. Gould,Douglas Lloyd,Raymond A. Ormiston J. Chem. Soc. Perkin Trans. 1 1998 1801
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.